Cas no 2308468-92-8 (2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid
• CAS No: 2308468-92-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5781311
• PubChem ID: 165809035
• Update Time: 2025-05-30

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]pyrrolidin-2-yl]acetic acid
• EN300-1474093
• 2308468-92-8
• 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid

• Inchi： 1S/C26H28N2O6/c29-23(30)14-16-6-5-12-28(16)25(31)24-22(11-13-33-24)27-26(32)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,24H,5-6,11-15H2,(H,27,32)(H,29,30)/t16-,22?,24?/m0/s1
• InChI Key： JKQZBHUAQMKLQZ-GRJOEGEGSA-N
• SMILES： O1CCC(C1C(N1CCC[C@H]1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid

2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic Acid: A Comprehensive Overview

The compound with CAS No. 2308468-92-8, known as 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid, is a highly specialized molecule with significant potential in the fields of drug delivery, biotechnology, and synthetic biology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and an oxolane (tetrahydrofuran) moiety. These structural elements contribute to its unique chemical properties and functional versatility.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging cutting-edge techniques such as stereoselective synthesis and peptide coupling strategies. The presence of the Fmoc group, a well-known protecting group in peptide chemistry, underscores its role in controlling reactivity during synthesis. This feature is particularly valuable in the context of multi-component reactions and modular assembly processes, which are pivotal in modern drug discovery.

One of the most promising applications of this compound lies in its potential as a bioconjugate platform. The oxolane moiety provides a flexible linker that can be tailored for specific biological interactions, while the pyrrolidine ring offers stability and compatibility with various biochemical environments. Researchers have demonstrated that such structures can serve as effective carriers for targeted drug delivery, enabling precise localization of therapeutic agents to specific tissues or cells.

In addition to its synthetic applications, this compound has shown intriguing properties in enzymatic catalysis. Studies have revealed that the stereochemistry at the pyrrolidine center plays a critical role in substrate recognition and reaction efficiency. This insight has led to the exploration of its use as a chiral auxiliary in asymmetric synthesis, further expanding its utility in organic chemistry.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have provided insights into its conformational flexibility, binding affinities, and thermodynamic stability. These findings have been instrumental in guiding experimental designs and optimizing synthetic protocols.

Looking ahead, the development of novel functional groups and their integration into this compound's structure presents exciting opportunities for innovation. For instance, the incorporation of photoresponsive or redox-active moieties could enable new functionalities such as light-triggered release mechanisms or electron transfer capabilities.

In conclusion, 2-(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpyrrolidin-2-ylacetic acid represents a remarkable example of modern chemical design, with its multifaceted structure offering a wealth of possibilities for scientific exploration and practical applications. As research continues to uncover its full potential, this compound stands poised to make significant contributions to various disciplines within the chemical sciences.